Cas no 6052-11-5 ((E)-N-Ethylideneaniline)

• Product Name: (E)-N-Ethylideneaniline
• CAS No: 6052-11-5
• MF: C₈H₉N
• MW: 119.163761854172
• MDL: MFCD09032508
• CID: 512910
• Update Time: 2026-04-29

(E)-N-Ethylideneaniline Chemical and Physical Properties

Names and Identifiers

• (E)-N-Ethylideneaniline
• Benzenamine,N-ethylidene-
• Ethylideneaniline
• N-[(1E)-ethylidene]aniline

• MDL： MFCD09032508

Computed Properties

• Exact Mass: 119.07357

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (E)-N-Ethylideneaniline

(E)-N-Ethylideneaniline (CAS No. 6052-11-5): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

(E)-N-Ethylideneaniline, identified by the chemical abstracts service number CAS No. 6052-11-5, is a significant organic compound that has garnered attention in the realms of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. This compound, featuring an ethylidene group attached to an aniline moiety, exhibits distinct electronic and steric characteristics that make it a valuable scaffold for designing novel pharmacological agents. The exploration of its chemical behavior, synthetic pathways, and biological interactions provides a rich ground for innovation in drug discovery and material science.

The molecular structure of (E)-N-Ethylideneaniline consists of a benzene ring substituted with an ethylidene group (CH=CH-) at the para position relative to the amino group (-NH2). This configuration imparts a conjugated system that can participate in various electronic and photophysical processes, making it of interest for applications beyond traditional pharmaceuticals. The presence of the amino group further allows for functionalization through reactions such as acylation, alkylation, and coupling, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, (E)-N-Ethylideneaniline has been studied for its potential role in the development of bioactive molecules. Its aromatic system can interact with biological targets through π-stacking interactions, hydrogen bonding, and other non-covalent forces. These interactions are crucial for designing molecules that can modulate biological pathways effectively. For instance, derivatives of (E)-N-Ethylideneaniline have been investigated for their antimicrobial properties, where the ethylidene group enhances membrane disruption in bacterial cells by forming hydrophobic interactions with lipid bilayers.

Moreover, the compound’s ability to absorb light in the visible spectrum has opened avenues for its use in photochemical applications. Researchers have explored its potential as a photosensitizer or photoswitching agent in materials science and biotechnology. The excited state properties of (E)-N-Ethylideneaniline can be harnessed to induce photochemical reactions or to generate reactive oxygen species for therapeutic purposes, such as photodynamic therapy in medicine.

The synthesis of (E)-N-Ethylideneaniline typically involves palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes that facilitate the formation of the ethylidene double bond. These synthetic methodologies are well-documented in organic chemistry literature and have been refined over several decades to achieve high yields and selectivity. The efficiency of these synthetic routes is crucial for large-scale production, which is essential for both research and industrial applications.

Recent advancements in computational chemistry have also contributed to a deeper understanding of (E)-N-Ethylideneaniline’s reactivity and interaction patterns. Molecular modeling studies have predicted how modifications to its structure can enhance its binding affinity to specific biological targets. These predictions guide experimental efforts by providing a rational framework for designing next-generation compounds with improved pharmacological profiles.

In the context of drug discovery, (E)-N-Ethylideneaniline serves as a versatile building block for creating novel therapeutic agents. Its structural features allow it to be incorporated into libraries of compounds that are screened for biological activity. For example, researchers have synthesized analogs of (E)-N-Ethylideneaniline that exhibit inhibitory effects on enzymes involved in inflammatory pathways or cancer progression. Such derivatives hold promise for treating chronic diseases by modulating key signaling networks within cells.

The compound’s stability under various conditions is another critical factor that influences its applicability. Studies have shown that (E)-N-Ethylideneaniline maintains its integrity under ambient temperatures but may degrade under extreme pH conditions or prolonged exposure to light. Understanding these stability parameters is essential for formulating drugs or materials that incorporate this compound, ensuring their efficacy and safety during storage and use.

Industrial applications of (E)-N-Ethylideneaniline extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its derivatives have been explored as intermediates in the synthesis of pesticides or dyes due to their reactivity and structural versatility. The ability to functionalize its core structure allows chemists to tailor its properties for specific industrial needs, making it a valuable asset in chemical manufacturing processes.

The environmental impact of using (E)-N-Ethylideneaniline is also a consideration in modern chemical research. Efforts are underway to develop greener synthetic routes that minimize waste generation and energy consumption. Additionally, studies on the biodegradability of this compound or its derivatives help assess their environmental footprint, ensuring sustainable practices in chemical production.

Future research directions may explore novel applications of (E)-N-Ethylideneaniline in nanotechnology or advanced materials engineering. Its ability to form stable complexes with metals or semiconductors could lead to innovative solutions in areas such as catalysis or optoelectronics. As our understanding of molecular interactions grows, so too does the potential scope for utilizing this compound across diverse scientific disciplines.